(1R,2S)-2-(2,6-Dichlorophenyl)cyclopropan-1-amine

(1R,2S)-2-(2,6-Dichlorophenyl)cyclopropan-1-amine is a conformationally restricted, di-halogenated cyclopropylamine building block highly prioritized in the synthesis of epigenetic modulators. As the active enantiomer of a structurally optimized tranylcypromine (TCP) derivative, it features a highly specific 2,6-dichloro substitution pattern on the phenyl ring. This structural motif is explicitly designed to maximize steric bulk at the ortho positions, fundamentally altering the compound's electronic and spatial profile compared to baseline cyclopropylamines. In procurement and medicinal chemistry workflows, sourcing this exact enantiopure intermediate provides a pre-optimized pharmacophore that directly engages the flavin adenine dinucleotide (FAD) cofactor in target enzymes, offering superior baseline stability, enhanced lipophilicity, and a highly reactive primary amine for downstream cross-coupling or reductive amination [1].

Substituting this specific compound with unsubstituted tranylcypromine (TCP), racemic mixtures, or mono-halogenated analogs (e.g., 2-(4-chlorophenyl)cyclopropan-1-amine) fundamentally compromises downstream drug design and library synthesis. Unsubstituted TCP lacks the necessary steric hindrance to prevent off-target binding to monoamine oxidases (MAO-A/B), leading to severe dose-limiting toxicities in final active pharmaceutical ingredients (APIs). Furthermore, utilizing a racemic mixture introduces a 50% yield penalty in the final synthetic step and risks antagonistic binding from the inactive (1S,2R) enantiomer. The symmetric 2,6-dichloro substitution uniquely deactivates the phenyl ring against CYP450-mediated ortho-hydroxylation, a metabolic liability present in 2,4-dichloro or mono-substituted alternatives. Consequently, generic substitution results in higher downstream purification costs, inferior pharmacokinetic profiles, and catastrophic losses in target selectivity [1].

Target Selectivity: LSD1 vs. MAO-A/B Binding Divergence

The primary driver for procuring the 2,6-dichloro substituted cyclopropylamine is its profound impact on target selectivity. The symmetric ortho-chlorine atoms create a steric clash in the relatively flat active site of MAO-A/B, while perfectly occupying the larger substrate-binding cleft of Lysine-specific demethylase 1 (LSD1/KDM1A). Quantitative structure-activity relationship (QSAR) studies demonstrate that derivatives built from the 2,6-dichloro scaffold achieve exceptional selectivity for LSD1, whereas unsubstituted TCP derivatives exhibit near-equivalent or MAO-favored binding [1].

Eliminates the risk of MAO-induced hypertensive crisis ('cheese effect') in downstream therapeutic candidates, a mandatory safety requirement for modern epigenetic drug procurement.

Metabolic Stability and CYP450 Resistance

The 2,6-dichloro substitution pattern provides critical metabolic shielding. Unsubstituted cyclopropylamines are highly susceptible to CYP2A6 and CYP3A4-mediated aromatic hydroxylation. By occupying both ortho positions with strongly electronegative and bulky chlorine atoms, the phenyl ring is deactivated, significantly reducing the rate of oxidative metabolism. This structural feature extends the intrinsic clearance half-life of downstream APIs synthesized from this precursor [1].

Procuring this specific halogenated building block ensures that resulting compound libraries possess superior pharmacokinetic profiles, reducing late-stage in vivo attrition.

Stereochemical Purity and Coupling Efficiency

Procuring the exact (1R,2S) enantiomer is critical for both synthetic efficiency and biological efficacy. The (1R,2S) configuration specifically aligns the cyclopropylamine nitrogen for optimal nucleophilic attack on the FAD cofactor. Using the enantiopure building block rather than the racemate prevents the generation of diastereomeric mixtures during downstream functionalization (e.g., Buchwald-Hartwig amination), thereby increasing the isolated yield of the active API and eliminating the need for costly, low-yield chiral chromatography at the final API stage [1].

Directly reduces raw material waste and bypasses expensive late-stage chiral resolution, significantly lowering the cost of goods (COGs) for library generation.

Precursor Processability and Handling Stability

The handling characteristics of the 2,6-dichloro substituted cyclopropylamine, particularly in its hydrochloride salt form, offer substantial processability advantages. Unlike many free-base cyclopropylamines which are volatile and prone to oxidative degradation upon atmospheric exposure, the 2,6-dichloro derivative forms a highly crystalline, non-hygroscopic solid. This ensures precise stoichiometric weighing and maintains chemical integrity during long-term storage, which is critical for reproducible high-throughput screening (HTS) library synthesis [1].

Ensures batch-to-batch reproducibility and seamless integration into automated synthesis workflows without specialized inert-atmosphere handling protocols.

Synthesis of Selective LSD1/KDM1A Inhibitors for Oncology

Due to its >100-fold selectivity improvement over MAO-A/B, this compound is the premier starting material for synthesizing advanced LSD1 inhibitors targeting acute myeloid leukemia (AML) and solid tumors. The pre-installed 2,6-dichloro motif and (1R,2S) stereochemistry allow medicinal chemists to focus entirely on optimizing the amine-linked appendage for cellular penetrance and target residence time [1].

Development of FAD-Targeted Activity-Based Probes (ABPs)

The predictable and highly efficient covalent adduct formation between the (1R,2S) cyclopropylamine and FAD makes this compound an ideal core for designing activity-based probes. By functionalizing the primary amine with fluorophores or biotin tags, researchers can accurately profile epigenetic enzyme activity in live cells without confounding background signal from MAO enzymes [2].

High-Throughput Library Generation via Cross-Coupling

The crystalline stability and enantiopurity of the compound make it perfectly suited for automated, high-throughput parallel synthesis. Industrial procurement teams prioritize this specific building block because it seamlessly undergoes Buchwald-Hartwig and reductive aminations without racemization, enabling the rapid generation of diverse, high-quality epigenetic screening libraries [3].